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While data for tetraniliprole is unavailable in the search results, a 2021 field study provides relevant

dissipation data for chlorantraniliprole, a closely related diamide insecticide [1]. This can offer a useful

benchmark for researchers.

The table below summarizes the persistence of this compound in the soil of a pigeonpea crop:

Insecticide
Application Dose (g
a.i./ha)

DT50 in Soil
(Days)

Residues at 30 Days & Harvest

Chlorantraniliprole 30 (Recommended
Dose)

4.95 - 5.78 Below the limit of quantification
(LOQ) [1]

λ-cyhalothrin 30 (Recommended
Dose)

2.48 - 4.33 Below the limit of quantification
(LOQ) [1]

Detailed Experimental Methodology

The data in the table was generated through the following validated experimental protocols [1]:

Field Trial Design: The study was conducted on a pigeonpea crop. The premix insecticide
formulation was applied as two foliar sprays at a 15-day interval. Soil samples were collected from

five sites per treatment.
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Soil Sampling: Approximately 1 kg of soil samples were collected from the top layer at 0 (2 hours

after application), 30 days after the last spray, and at harvest. Samples were air-dried, milled, and
sieved through a 2 mm mesh.

Extraction and Cleanup: Soil residues were processed using a modified QuEChERS method. A
representative soil sample was weighed and extracted with acetonitrile. The extract was cleaned up

using dispersive solid-phase extraction (d-SPE) with sorbents like Primary Secondary Amine (PSA)
and magnesium sulfate.

Instrumental Analysis: Quantitative analysis was performed using highly sensitive techniques:
Chlorantraniliprole: Ultra-high performance liquid chromatography tandem mass spectrometry

(UHPLC-MS/MS).
λ-cyhalothrin: Gas chromatography with an electron capture detector (GC-ECD).

Experimental Workflow Diagram

The following diagram outlines the key steps involved in the soil sampling and residue analysis process

described in the study.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s869996?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Field Soil Sampling

Sample Preparation:
Air-dry, Mill, Sieve (2mm)

Sample Extraction:
QuEChERS Method

Extract Cleanup:
d-SPE (PSA, MgSO₄)

Instrumental Analysis

UPLC-MS/MS for
Chlorantraniliprole

GC-ECD for
λ-cyhalothrin

Data: Residue Level & DT50
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To cite this document: Smolecule. [Field Dissipation Data for a Reference Compound]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b869996#tetraniliprole-soil-

degradation-dt50-field]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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